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Compound of Interest

Compound Name: Z-Arg-SBzl TFA

Cat. No.: B12395220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, biochemical

properties, and experimental applications of Z-Arg-SBzl TFA, a key substrate for activated

protein C. The information presented herein is intended to support research and development

activities in the fields of hematology, enzymology, and drug discovery.

Core Compound Structure and Properties
Z-Arg-SBzl TFA is the trifluoroacetate salt of S-benzyl-Nα-benzyloxycarbonyl-L-arginine

thioester. The core structure consists of an L-arginine residue with its amino group protected by

a benzyloxycarbonyl (Z) group and its carboxyl group modified to form a thiobenzyl ester. The

trifluoroacetate (TFA) anion serves as a counterion to the protonated guanidinium group of the

arginine side chain.

The molecular formula for the Z-Arg-SBzl cation is C21H26N4O3S, and its molecular weight is

414.52 g/mol . The complete salt, Z-Arg-SBzl TFA, has a molecular formula of

C23H27F3N4O4S and a molecular weight of 528.54 g/mol .[1]

The following diagram illustrates the chemical structure of Z-Arg-SBzl TFA, detailing the

arrangement of the Z-protected arginine thioester and the trifluoroacetate counterion.

Caption: 2D structure of Z-Arg-SBzl cation and Trifluoroacetate anion.
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Quantitative Data: Kinetic Parameters
Z-Arg-SBzl is a chromogenic substrate used to assay the enzymatic activity of serine

proteases, particularly activated protein C (APC). The hydrolysis of the thioester bond by APC

can be monitored spectrophotometrically. The kinetic parameters for the hydrolysis of Z-Arg-

SBzl by bovine and human activated protein C are summarized in the table below.

Enzyme
Source

Substrate Km (µM) kcat (s⁻¹)
kcat/Km
(M⁻¹s⁻¹)

Reference

Bovine

Activated

Protein C

Z-Arg-SBzl 28 1.6 57,000 [1]

Human

Activated

Protein C

Z-Arg-SBzl 130 1.4 11,000 [1]

Experimental Protocols
Enzymatic Assay of Activated Protein C using Z-Arg-
SBzl TFA
This protocol is adapted from the methods described by Cho et al. (1984) for determining the

kinetic constants of activated protein C using a thioester substrate.[1]

Materials:

Z-Arg-SBzl TFA

Activated Protein C (bovine or human)

Assay Buffer: 0.1 M HEPES, pH 7.5, containing 0.1 M NaCl and 0.1% PEG 6000

DTNB [5,5'-dithiobis(2-nitrobenzoic acid)] solution (Ellman's reagent)

Spectrophotometer capable of reading at 412 nm
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Procedure:

Preparation of Reagents:

Prepare the Assay Buffer and store at 4°C.

Prepare a stock solution of Z-Arg-SBzl TFA in a suitable organic solvent (e.g., DMSO)

and dilute to the desired concentrations in Assay Buffer immediately before use.

Prepare a stock solution of DTNB in the Assay Buffer.

Prepare a stock solution of activated protein C in the Assay Buffer. The exact

concentration should be determined by active-site titration.

Assay Performance:

The assay is performed in a total volume of 1.0 mL in a cuvette.

To the cuvette, add 950 µL of Assay Buffer containing the final concentration of DTNB.

Add 25 µL of the Z-Arg-SBzl TFA solution at various concentrations.

Equilibrate the mixture to the desired temperature (e.g., 25°C).

Initiate the reaction by adding 25 µL of the activated protein C solution.

Immediately mix the contents of the cuvette and monitor the increase in absorbance at

412 nm over time. The absorbance change is due to the formation of the 2-nitro-5-

thiobenzoate anion upon the reaction of the released thiol with DTNB.

Data Analysis:

Calculate the initial velocity (v₀) of the reaction from the linear portion of the absorbance

versus time plot, using the molar extinction coefficient of the 2-nitro-5-thiobenzoate anion

(13,600 M⁻¹cm⁻¹ at pH 7.5).

Plot the initial velocities against the substrate concentrations and fit the data to the

Michaelis-Menten equation to determine the kinetic parameters, Km and Vmax.
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Calculate kcat from Vmax using the equation: kcat = Vmax / [E], where [E] is the enzyme

concentration.

The following diagram outlines the workflow for the enzymatic assay of activated protein C.

Experimental Workflow for Activated Protein C Assay

Reagent Preparation
(Buffer, Substrate, DTNB, Enzyme)

Assay Setup
(Buffer + DTNB + Substrate)

Temperature Equilibration

Reaction Initiation
(Add Enzyme)

Spectrophotometric Monitoring
(Absorbance at 412 nm)

Data Analysis
(Calculate v₀, Plot Michaelis-Menten)

Determine Km, kcat, kcat/Km
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Click to download full resolution via product page

Caption: Workflow for the enzymatic assay of activated protein C.

Role in the Coagulation Cascade
Activated protein C is a key anticoagulant enzyme that regulates the coagulation cascade by

proteolytically inactivating Factors Va and VIIIa. Z-Arg-SBzl TFA serves as a valuable tool for

studying the activity of this important enzyme. The diagram below illustrates the position of

activated protein C within the broader coagulation pathway.
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Role of Activated Protein C in the Coagulation Cascade
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Caption: Activated Protein C's regulatory role in coagulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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